Cas no 42860-77-5 (2,5-Cyclohexadien-1-one, 4-hydroxy-4-phenyl-)

• Product Name: 2,5-Cyclohexadien-1-one, 4-hydroxy-4-phenyl-
• CAS No: 42860-77-5
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 2638369
• PubChem ID: 179550
• Update Time: 2025-04-21

2,5-Cyclohexadien-1-one, 4-hydroxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-4-phenyl-2,5-Cyclohexadien-1-one
• CHEMBL149352
• 42860-77-5
• AKRVCGPAANXFME-UHFFFAOYSA-N
• 4-hydroxy-4-phenylcyclohexa-2,5-dien-1-one
• SCHEMBL3674004
• 1-Hydroxy[1,1'-biphenyl]-4(1H)-one
• 4-Hydroxy-4-phenyl-cyclohexa-2,5-dienone
• 4-hydroxy-4-phenyl-2,5-cyclohexadienone
• 4-hydroxy-4-phenyl-cyclohexa-2,5-dien-1-one
• 4-phenyl-4-hydroxycyclohexa-2,5-dienone
• 2,5-Cyclohexadien-1-one, 4-hydroxy-4-phenyl-
• DTXSID10962746

• Inchi： 1S/C12H10O2/c13-11-6-8-12(14,9-7-11)10-4-2-1-3-5-10/h1-9,14H
• InChI Key： AKRVCGPAANXFME-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C=C1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.068079557Da
• Monoisotopic Mass: 186.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų